Cas no 2012856-63-0 (2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid)

• Product Name: 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid
• CAS No: 2012856-63-0
• MF: C₇H₆BrNO₃
• MW: 232.0314412117
• CID: 5872439
• PubChem ID: 165674258
• Update Time: 2025-06-09

2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid
• EN300-1907218
• 2012856-63-0

• Inchi： 1S/C7H6BrNO3/c8-6-4(2-1-3-9-6)5(10)7(11)12/h1-3,5,10H,(H,11,12)
• InChI Key： PLXWWDVQJAEZEX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(C(=O)O)O

Computed Properties

• Exact Mass: 230.95311g/mol
• Monoisotopic Mass: 230.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid

Introduction to 2-(2-bromopyridin-3-yl)-2-hydroxyacetic Acid (CAS No. 2012856-63-0)

2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid (CAS No. 2012856-63-0) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, also known as bromopyridine-3-acetic acid, is characterized by its unique molecular structure, which includes a bromopyridine moiety and a hydroxyacetic acid group. These structural features contribute to its diverse chemical and biological properties, making it a valuable candidate for various scientific investigations.

The molecular formula of 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid is C₈H₇BrNO₃, and its molecular weight is approximately 245.05 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its physical and chemical properties, including melting point, solubility, and stability, have been extensively studied to understand its behavior in different environments.

In the realm of pharmaceutical research, 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid has shown promising potential as a lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its ability to modulate specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

Beyond its pharmacological applications, 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid has also been explored for its utility in synthetic chemistry. Its unique functional groups make it an excellent building block for the synthesis of more complex molecules. Chemists have utilized this compound as a starting material for the preparation of novel derivatives with enhanced biological activities or improved physicochemical properties. For example, a study published in the Tetrahedron Letters reported the successful synthesis of several derivatives of 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid, which exhibited improved solubility and stability compared to the parent compound.

The safety profile of 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for human use.

In addition to its potential therapeutic applications, 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid has also been studied for its environmental impact. Researchers have evaluated its biodegradability and ecotoxicity to ensure that it can be safely used in industrial processes without causing harm to the environment. Preliminary findings suggest that this compound is biodegradable under aerobic conditions and does not pose significant ecological risks when used responsibly.

The future prospects for 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this versatile compound. As new insights emerge from these studies, it is likely that 2-(2-bromopyridin-3-yl)-2-hydroxyacetic acid will continue to play a significant role in advancing the fields of medicinal chemistry and drug discovery.